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Compound of Interest

Compound Name: Phosphorus(V) sulfide

Cat. No.: B7769721 Get Quote

An In-depth Technical Guide to the Safe Handling of Phosphorus Pentasulfide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Phosphorus pentasulfide (P₄S₁₀) is a highly reactive, flammable, and toxic solid chemical

widely used in the synthesis of organophosphorus compounds, including insecticides,

lubricating oil additives, and flotation agents.[1][2] Its utility in research and development,

particularly in the pharmaceutical industry for creating novel thiophosphoryl compounds, is

significant. However, its hazardous properties necessitate stringent safety and handling

protocols. This guide provides a comprehensive overview of the physical and chemical

properties, toxicology, handling and storage procedures, and emergency response measures

for phosphorus pentasulfide to ensure its safe use in a laboratory setting.

Chemical and Physical Properties
Phosphorus pentasulfide is a greenish-yellow crystalline solid with a characteristic rotten-egg-

like odor, which is due to its slow hydrolysis by moisture to produce hydrogen sulfide (H₂S) gas.

[1][3][4] This reaction underscores its primary hazard as a water-reactive substance.[1][4]
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Property Value Source

Molecular Formula
P₄S₁₀ (Molecular), P₂S₅

(Empirical)
[2][5]

Molecular Weight 222.27 g/mol [4][6]

Appearance Greenish-yellow solid [3][4][7]

Odor Rotten eggs [1][3]

Melting Point 280 - 290°C (527 - 554°F) [4][8][9]

Boiling Point 513 - 515°C (955 - 959°F) [4][9]

Density 2.03 - 2.1 g/cm³ [1][4][9]

Autoignition Temp. 142°C (288°F) [4][9]

Vapor Pressure 1 mmHg at 300°C (572°F) [2][4]

Solubility
Reacts with water; Soluble in

carbon disulfide
[2][4]

Toxicology and Exposure Limits
The primary toxicological concern with phosphorus pentasulfide is its rapid hydrolysis upon

contact with water or moisture, which liberates highly toxic and flammable hydrogen sulfide

gas.[1][2][10] Inhalation of phosphorus pentasulfide dust or its hydrolysis products can cause

severe respiratory irritation, pulmonary edema, and systemic effects such as headache,

dizziness, and nausea.[3] Direct contact can cause severe skin and eye irritation or burns.[3]

Parameter Value Species Source

LD₅₀ (Oral) 389 mg/kg Rat [2]

LD₅₀ (Dermal) 3160 mg/kg Rabbit [8]

IDLH 250 mg/m³ N/A [2][4][10]

Occupational Exposure Limits:
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Limit Value Issuing Agency

TLV-TWA 1 mg/m³ ACGIH, OSHA

TLV-STEL 3 mg/m³ ACGIH, NIOSH

TWA (Time-Weighted Average): The average exposure over a normal 8-hour workday.[1][10]

STEL (Short-Term Exposure Limit): The maximum concentration to which workers can be

exposed for a short period (usually 15 minutes) without suffering from adverse effects.[1][10]

IDLH (Immediately Dangerous to Life or Health): The concentration that is likely to cause

death or immediate or delayed permanent adverse health effects.[4][10]

Hazard Identification and Reactivity
Phosphorus pentasulfide is classified as a flammable solid and a dangerous-when-wet

material.[1][4] Its dust can form explosive mixtures with air.[9] The primary chemical hazard is

its violent reaction with water, which produces hydrogen sulfide and phosphoric acid.[2][4][9]

// Main Node P4S10 [label="Phosphorus Pentasulfide\n(P₄S₁₀)", shape=octagon, style="filled",

fillcolor="#FBBC05", fontcolor="#202124"];

// Incompatible Substances substances [shape=plaintext, label="Reacts Violently With:",

fontcolor="#202124"];

Water [label="Water / Moisture\n(H₂O)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Acids

[label="Acids", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Alcohols [label="Alcohols",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Oxidizers [label="Strong Oxidizing

Agents\n(Peroxides, Nitrates, etc.)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Bases

[label="Strong Bases\n(NaOH, KOH)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Organics

[label="Organic Compounds", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Products products [shape=plaintext, label="To Produce:", fontcolor="#202124"];

H2S [label="Hydrogen Sulfide (H₂S)\n(Toxic, Flammable Gas)", shape=ellipse, style=filled,

fillcolor="#34A853", fontcolor="#FFFFFF"]; H3PO4 [label="Phosphoric Acid
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(H₃PO₄)\n(Corrosive)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

Heat [label="Heat\n(Fire/Explosion Hazard)", shape=ellipse, style=filled, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Other [label="Other Hazardous Products", shape=ellipse, style=filled,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Relationships P4S10 -> substances [style=invis]; substances -> Water [dir=none,

color="#5F6368"]; substances -> Acids [dir=none, color="#5F6368"]; substances -> Alcohols

[dir=none, color="#5F6368"]; substances -> Oxidizers [dir=none, color="#5F6368"]; substances

-> Bases [dir=none, color="#5F6368"]; substances -> Organics [dir=none, color="#5F6368"];

{Water, Acids} -> products [style=invis]; products -> H2S [dir=none, color="#5F6368"]; products

-> H3PO4 [dir=none, color="#5F6368"]; products -> Heat [dir=none, color="#5F6368"];

products -> Other [dir=none, color="#5F6368"];

Water -> H2S [label=" Forms"]; Water -> H3PO4 [label=" Forms"]; Water -> Heat [label="

Generates"]; Acids -> H2S [label=" Forms"]; Acids -> Heat [label=" Generates"]; Alcohols ->

Other [label=" Forms"]; Oxidizers -> Heat [label=" Generates"]; Bases -> Other [label="

Forms"]; } enddot Caption: Chemical Incompatibility of Phosphorus Pentasulfide.

Safe Handling and Storage Protocols
Adherence to strict protocols is mandatory to mitigate the risks associated with phosphorus

pentasulfide.

Engineering Controls
Fume Hood: All work with phosphorus pentasulfide must be conducted in a certified chemical

fume hood to control dust and capture any hydrogen sulfide gas released.[11]

Ventilation: The storage and handling areas must be cool, dry, and well-ventilated.[3][7][12]

Explosion-Proof Equipment: Use explosion-proof electrical equipment and non-sparking

tools, especially when opening or transferring the material.[3][11][12]

Grounding: Metal containers and transfer equipment must be grounded and bonded to

prevent static electricity buildup, which can be an ignition source.[3][11][12]
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Personal Protective Equipment (PPE)
A comprehensive PPE protocol is required:

Body Protection: Flame-retardant and chemically resistant lab coat or coveralls.[12][13]

Hand Protection: Chemical-resistant gloves (consult manufacturer's data for specific material

compatibility).[6]

Eye Protection: Chemical safety goggles and a face shield.[6]

Respiratory Protection: For situations with potential exposure above the STEL, a NIOSH-

approved respirator with appropriate cartridges for acid gases and particulates is necessary.

[6][12]

Administrative Controls
Restricted Access: Designate areas where phosphorus pentasulfide is handled and stored,

with access limited to trained and authorized personnel.

No Ignition Sources: Prohibit smoking, open flames, and other heat sources in handling and

storage areas.[3][6][7]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[5][6][12]

Training: All personnel must receive documented training on the hazards, handling protocols,

and emergency procedures for phosphorus pentasulfide before use.[11]

// Define node styles node [fillcolor="#F1F3F4", fontcolor="#202124"]; start_end [shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; process [shape=box]; decision [shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; io [shape=parallelogram, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; storage [shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Nodes start [label="Receive Chemical", class="start_end"]; inspect [label="Inspect

Container\nfor Damage/Moisture", class="process"]; damaged [label="Container\nDamaged?",

class="decision"]; reject [label="Reject Shipment/\nFollow Spill Protocol", class="io"]; store

[label="Store in Designated Area", class="storage"]; prep [label="Prepare for Use:\nDon PPE,
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Verify\nEngineering Controls", class="process"]; transfer [label="Transfer Under\nInert Gas in

Fume Hood", class="process"]; use [label="Use in Reaction", class="process"]; cleanup

[label="Decontaminate Equipment\n& Dispose of Waste", class="process"]; end

[label="Procedure Complete", class="start_end"];

// Edges start -> inspect; inspect -> damaged; damaged -> reject [label="Yes"]; damaged ->

store [label="No"]; store -> prep; prep -> transfer; transfer -> use; use -> cleanup; cleanup ->

end; } enddot Caption: Standard Workflow for Handling Phosphorus Pentasulfide.

Emergency Procedures
Immediate and correct response to an emergency is critical. DO NOT USE WATER in case of a

fire or spill involving phosphorus pentasulfide.[1][3]

Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Control Ignition: Remove all sources of ignition.[3]

Containment: Wearing full PPE, cover the spill with a dry, inert material such as sand, dry

lime, or soda ash.[3][12] Do not use combustible materials like sawdust.

Collection: Using non-sparking tools, carefully scoop the material into a dry, sealable

container for disposal.[12]

Decontamination: Clean the spill area, but avoid using water. If necessary, a final rinse with a

large volume of water may be permissible after the solid material is completely removed, but

this should be done with extreme caution.[12]

Fire Response
Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or dry sand.[1][3][6]

NEVER USE WATER, FOAM, OR HALONS.[3][6] The reaction with water produces

flammable hydrogen sulfide gas, which can intensify the fire.[1]
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Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[8]

Container Cooling: If containers are exposed to fire but not yet breached, they can be cooled

with a water spray, ensuring that water does not come into contact with the chemical itself.[3]

First Aid
Inhalation: Move the victim to fresh air immediately.[8][11] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Brush off any loose solid particles from the skin.[12] Immediately flush the

affected area with copious amounts of water for at least 15 minutes while removing

contaminated clothing.[11] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[11] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[8] If the victim is conscious and alert, give 2-4 cupfuls of

water or milk.[11] Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[11]

// Define node styles node [fillcolor="#F1F3F4", fontcolor="#202124"]; start_node

[shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; decision [shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; action [shape=box, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; end_node [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Nodes start [label="Emergency Event", class="start_node"]; event_type [label="Type

of\nEmergency?", class="decision"];

// Spill Path spill [label="Spill", class="action"]; spill_action [label="Evacuate Area\nRemove

Ignition Sources\nCover with Dry Sand/Soda Ash\nCollect with Non-Sparking Tools",

class="action"]; spill_end [label="Dispose as\nHazardous Waste", class="end_node"];

// Fire Path fire [label="Fire", class="action"]; fire_action [label="Use Dry Chemical or CO₂\nDO

NOT USE WATER\nCool Exposed Containers", class="action"]; fire_end [label="Call

Emergency\nServices", class="end_node"];
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// Exposure Path exposure [label="Personal Exposure", class="action"]; exposure_action

[label="Inhalation: Move to Fresh Air\nSkin: Brush off, then flush with water\nEyes: Flush with

water (15 min)", class="action"]; exposure_end [label="Seek Immediate\nMedical Attention",

class="end_node"];

// Edges start -> event_type; event_type -> spill [label="Spill"]; event_type -> fire [label="Fire"];

event_type -> exposure [label="Exposure"];

spill -> spill_action; spill_action -> spill_end;

fire -> fire_action; fire_action -> fire_end;

exposure -> exposure_action; exposure_action -> exposure_end; } enddot Caption: Decision

Flowchart for Emergency Response.

Waste Disposal
All phosphorus pentasulfide waste, including contaminated spill cleanup materials and empty

containers, must be treated as hazardous waste.[13] Empty containers may retain product

residue and flammable vapors.[11] Dispose of all waste in accordance with local, state, and

federal regulations. Do not dispose of it down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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